Cas no 22103-82-8 (Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester)

Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester structure
22103-82-8 structure
Product Name:Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester
CAS No:22103-82-8
MF:C10H9ClO3
MW:212.629662275314
CID:1407132
PubChem ID:13115472
Update Time:2025-04-20

Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester
    • ethyl 2-carbonochloridoylbenzoate
    • SCHEMBL3360968
    • DTXSID50519177
    • ETHYL 2-(CARBONOCHLORIDOYL)BENZOATE
    • Ethyl 2-(chlorocarbonyl)benzoate
    • 22103-82-8
    • carbethoxybenzoylchloride
    • Inchi: 1S/C10H9ClO3/c1-2-14-10(13)8-6-4-3-5-7(8)9(11)12/h3-6H,2H2,1H3
    • InChI Key: PZXUROMIOKQQSE-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 212.02407
  • Monoisotopic Mass: 212.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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